Cas no 1892304-54-9 (1-(5-chloro-2,3-dimethoxyphenyl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(5-chloro-2,3-dimethoxyphenyl)-2-(methylamino)ethan-1-ol
• CAS No: 1892304-54-9
• MF: C₁₁H₁₆ClNO₃
• MW: 245.702642440796
• CID: 5936817
• PubChem ID: 117366673
• Update Time: 2025-06-13

1-(5-chloro-2,3-dimethoxyphenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2,3-dimethoxyphenyl)-2-(methylamino)ethan-1-ol
• 1892304-54-9
• EN300-1979410

• Inchi： 1S/C11H16ClNO3/c1-13-6-9(14)8-4-7(12)5-10(15-2)11(8)16-3/h4-5,9,13-14H,6H2,1-3H3
• InChI Key： LDAKZZFUKSFUIK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C(CNC)O)OC)OC

Computed Properties

• Exact Mass: 245.0818711g/mol
• Monoisotopic Mass: 245.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.7Ų

Additional information on 1-(5-chloro-2,3-dimethoxyphenyl)-2-(methylamino)ethan-1-ol

Recent Advances in the Study of 1-(5-chloro-2,3-dimethoxyphenyl)-2-(methylamino)ethan-1-ol (CAS: 1892304-54-9)

The compound 1-(5-chloro-2,3-dimethoxyphenyl)-2-(methylamino)ethan-1-ol (CAS: 1892304-54-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the synthesis and optimization of 1-(5-chloro-2,3-dimethoxyphenyl)-2-(methylamino)ethan-1-ol. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Pharmacological studies have revealed that this compound exhibits notable activity in modulating specific biological pathways. Preliminary in vitro and in vivo experiments suggest that it may interact with neurotransmitter systems, particularly those involving dopamine and serotonin receptors. These findings have sparked interest in its potential applications for treating neurological and psychiatric disorders, such as depression and Parkinson's disease. However, further research is needed to fully understand its pharmacodynamics and pharmacokinetics.

In addition to its neurological effects, recent research has explored the compound's potential as an anticancer agent. Studies have demonstrated its ability to inhibit the proliferation of certain cancer cell lines, possibly through the induction of apoptosis or cell cycle arrest. These findings are particularly encouraging, as they open new avenues for the development of targeted therapies with fewer side effects compared to conventional chemotherapy.

Despite these promising results, challenges remain in the development of 1-(5-chloro-2,3-dimethoxyphenyl)-2-(methylamino)ethan-1-ol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Researchers are also investigating the possibility of structural modifications to enhance its efficacy and reduce adverse effects.

In conclusion, the compound 1-(5-chloro-2,3-dimethoxyphenyl)-2-(methylamino)ethan-1-ol (CAS: 1892304-54-9) represents a promising candidate for further development in the pharmaceutical industry. Its diverse biological activities and potential therapeutic applications make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological profile and advancing it through the drug development pipeline to realize its full clinical potential.